Cas no 83080-02-8 (Benzenebutanoic acid, a-amino-, phenylmethyl ester, (S)-)

• Product name: Benzenebutanoic acid, a-amino-, phenylmethyl ester, (S)-
• CAS No: 83080-02-8
• MF: C₁₇H₁₉NO₂
• MW: 269.33800
• CID: 678399
• PubChem ID: 15630398

Benzenebutanoic acid, a-amino-, phenylmethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-amino-, phenylmethyl ester, (S)-
• 83080-02-8
• (S)-Benzyl 2-amino-4-phenylbutanoate
• VYEIIPLQOBKTAZ-INIZCTEOSA-N
• benzyl (2S)-2-amino-4-phenylbutyrate
• SCHEMBL5019164

• Inchi： InChI=1S/C17H19NO2/c18-16(12-11-14-7-3-1-4-8-14)17(19)20-13-15-9-5-2-6-10-15/h1-10,16H,11-13,18H2/t16-/m0/s1
• InChI Key： VYEIIPLQOBKTAZ-INIZCTEOSA-N
• SMILES： C1=CC=C(C=C1)CCC(C(=O)OCC2=CC=CC=C2)N

Computed Properties

• Exact Mass: 269.14200
• Monoisotopic Mass: 269.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų
• XLogP3: 3

Experimental Properties

• PSA: 52.32000
• LogP: 3.39020